Cas no 159531-97-2 (2-Methyl-4-phenyl-1H-indene)

• Product Name: 2-Methyl-4-phenyl-1H-indene
• CAS No: 159531-97-2
• MF: C₁₆H₁₄
• MW: 206.282364368439
• MDL: MFCD06797435
• CID: 109248
• PubChem ID: 11074559
• Update Time: 2025-04-18

2-Methyl-4-phenyl-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1H-Indene,2-methyl-4-phenyl-
• 2-methyl-4-phenyl-1H-indene
• 2-METHYL-4-PHENYLINDIENE, MIXTURE OF ISOMERS
• 1H-Indene,2-methyl-4-phenyl
• 2-METHYL-4-PHENYLINDENE
• 2-Methyl-4-phenylindiene,mixtureofisomers
• PubChem15073
• 2-methyl-4-phenyl-indene
• ASGNRCDZSRNHOP-UHFFFAOYSA-N
• 1H-Indene, 2-methyl-4-phenyl-
• RP26240
• AK155923
• A810037
• AKOS015966707
• C73014
• AC-30810
• SY121153
• DS-8661
• J-509984
• MFCD06797435
• DTXSID30454279
• CS-0152894
• AMY7284
• 159531-97-2
• DTXCID20405098
• 2-Methyl-4-phenyl-1H-indene

• MDL： MFCD06797435
• Inchi： 1S/C16H14/c1-12-10-14-8-5-9-15(16(14)11-12)13-6-3-2-4-7-13/h2-9,11H,10H2,1H3
• InChI Key： ASGNRCDZSRNHOP-UHFFFAOYSA-N
• SMILES： C12C=C(C)CC=1C=CC=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 206.11000
• Monoisotopic Mass: 206.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.3

Experimental Properties

• Density: 1.057±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 358.985 °C at 760 mmHg
• Flash Point: 183.712 °C
• Solubility: Insuluble (2.3E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 4.31300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes